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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619930-10mg |
(4-Amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A619930-50mg |
(4-Amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | A619930-100mg |
(4-Amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Alichem | A029015986-100mg |
4-Amino-2-chloropyridine-5-methanol |
846036-96-2 | 95% | 100mg |
$154.85 | 2023-08-31 | |
| Alichem | A029015986-250mg |
4-Amino-2-chloropyridine-5-methanol |
846036-96-2 | 95% | 250mg |
$247.67 | 2023-08-31 | |
| Alichem | A029015986-1g |
4-Amino-2-chloropyridine-5-methanol |
846036-96-2 | 95% | 1g |
$619.10 | 2023-08-31 | |
| Fluorochem | 227207-250mg |
4-Amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 95% | 250mg |
￡130.00 | 2022-02-28 | |
| Fluorochem | 227207-1g |
4-Amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 95% | 1g |
￡271.00 | 2022-02-28 | |
| Chemenu | CM171105-250mg |
(4-amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 95%+ | 250mg |
$98 | 2023-01-02 | |
| Chemenu | CM171105-1g |
(4-amino-6-chloropyridin-3-yl)methanol |
846036-96-2 | 95%+ | 1g |
$237 | 2023-01-02 |
Audited Supplier
(4-Amino-6-chloropyridin-3-yl)methanol, with the CAS number 846036-96-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug synthesis and material science. The presence of both amino and chloro functional groups on the pyridine ring, along with the hydroxymethyl group, makes it a valuable intermediate in organic synthesis.
The molecular structure of (4-Amino-6-chloropyridin-3-yl)methanol contributes to its unique chemical properties. Researchers often explore its reactivity in nucleophilic substitution reactions, where the chloro group can be replaced by other functional groups. Additionally, the amino group offers opportunities for further derivatization, making this compound a key building block in medicinal chemistry. Recent studies have highlighted its potential in developing novel therapeutic agents, particularly in the field of kinase inhibitors.
In the pharmaceutical industry, 846036-96-2 has been investigated as a precursor for various bioactive molecules. Its structural features align well with current trends in small molecule drug discovery, especially in targeting protein-protein interactions. The compound's ability to serve as a scaffold for heterocyclic compounds makes it particularly valuable in the development of new antibiotics and antiviral agents, addressing global health concerns about antimicrobial resistance.
From a synthetic chemistry perspective, (4-Amino-6-chloropyridin-3-yl)methanol offers several advantages. Its relatively stable nature under standard laboratory conditions allows for easy handling and storage. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These properties make it convenient for various organic transformations and high-throughput screening applications.
The agrochemical sector has also shown interest in CAS 846036-96-2, particularly in developing new crop protection agents. The pyridine core structure is common in many commercial pesticides, and modifications of this compound have demonstrated promising herbicidal and fungicidal activities. With increasing global demand for sustainable agriculture solutions, researchers are exploring its potential in creating next-generation agrochemicals with improved environmental profiles.
Quality control and analytical characterization of (4-Amino-6-chloropyridin-3-yl)methanol typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities and degradation products, which is crucial for regulatory compliance in drug development.
The global market for pyridine derivatives like 846036-96-2 has been growing steadily, driven by increasing R&D investments in the pharmaceutical and agricultural sectors. Asia-Pacific regions, particularly China and India, have emerged as major production hubs due to their well-established chemical manufacturing infrastructure. However, European and North American markets maintain strong demand for high-purity specialty chemicals, creating opportunities for suppliers who can meet rigorous quality standards.
Environmental and safety considerations for handling (4-Amino-6-chloropyridin-3-yl)methanol follow standard laboratory protocols for amino-chloropyridine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound should be stored in cool, dry conditions away from strong oxidizing agents to maintain stability.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 846036-96-2, particularly in therapeutic areas like oncology and infectious diseases. This trend reflects the compound's importance in drug discovery pipelines and suggests continued research interest in coming years. Several pharmaceutical companies have included similar structures in their investigational new drug applications, highlighting the scaffold's potential.
For researchers working with (4-Amino-6-chloropyridin-3-yl)methanol, understanding its spectral properties is essential. The compound exhibits characteristic absorption peaks in UV-Vis spectroscopy and distinct proton environments in 1H NMR, which aid in reaction monitoring and purity assessment. These analytical features make it particularly suitable for structure-activity relationship studies in medicinal chemistry programs.
The future outlook for 846036-96-2 appears promising as chemical biology approaches continue to evolve. With increasing emphasis on fragment-based drug design and targeted therapies, this compound's modular structure positions it well for diverse applications. Ongoing research may uncover new biological activities or material science applications that could expand its utility beyond current uses.
Supply chain dynamics for (4-Amino-6-chloropyridin-3-yl)methanol have stabilized in recent years after initial pandemic-related disruptions. However, manufacturers continue to invest in process optimization to ensure consistent quality and scalability. Some suppliers now offer custom synthesis services and bulk quantities to meet varying research needs, from milligram-scale exploratory studies to kilogram quantities for preclinical development.
In conclusion, CAS 846036-96-2 represents an important chemical building block with wide-ranging applications in life sciences and materials research. Its unique combination of functional groups and synthetic versatility make it valuable for addressing current challenges in drug discovery and agrochemical innovation. As scientific understanding of pyridine-based compounds deepens, the significance of this specific derivative is likely to grow across multiple industries.
